Cas no 727718-10-7 (12-chloro-10-{[(4-chlorophenyl)sulfanyl]methyl}-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(12),2(6),8,10-tetraene)

12-chloro-10-{[(4-chlorophenyl)sulfanyl]methyl}-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(12),2(6),8,10-tetraene structure
727718-10-7 structure
Product Name:12-chloro-10-{[(4-chlorophenyl)sulfanyl]methyl}-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(12),2(6),8,10-tetraene
CAS No:727718-10-7
MF:C16H12Cl2N2S2
MW:367.315878868103
CID:843996
PubChem ID:2487654
Update Time:2025-04-19

12-chloro-10-{[(4-chlorophenyl)sulfanyl]methyl}-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(12),2(6),8,10-tetraene Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-2-[[(4-CHLOROPHENYL)THIO]METHYL]-6,7-DIHYDRO-5H-CYCLOPENTA[4,5]THIENO[2,3-D]PYRIMIDINE
    • 4-chloro-2-{[(4-chlorophenyl)thio]methyl}-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine
    • 12-chloro-10-{[(4-chlorophenyl)sulfanyl]methyl}-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(12),2(6),8,10-tetraene
    • 727718-10-7
    • AB00721338-01
    • 12-Chloro-10-{[(4-chlorophenyl)sulfanyl]methyl}-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene
    • CS-0220612
    • J-514928
    • 12-chloro-10-{[(4-chlorophenyl)sulfanyl]methyl}-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9,11-tetraene
    • EN300-07057
    • 12-chloro-10-{[(4-chlorophenyl)sulfanyl]methyl}-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene
    • 12-chloro-10-[(4-chlorophenyl)sulfanylmethyl]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraene
    • Z56941030
    • AKOS030751139
    • 4-CHLORO-2-([(4-CHLOROPHENYL)THIO]METHYL)-6,7-DIHYDRO-5H-CYCLOPENTA[4,5]THIENO[2,3-D]PYRIMIDINE
    • G38494
    • 4-CHLORO-2-(((4-CHLOROPHENYL)THIO)METHYL)-6,7-DIHYDRO-5H-CYCLOPENTA[4,5]THIENO[2,3-D]PYRIMIDINE
    • 12-CHLORO-10-{[(4-CHLOROPHENYL)SULFANYL]METHYL}-7-THIA-9,11-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),2(6),8,10-TETRAENE
    • MDL: MFCD04619539
    • Inchi: 1S/C16H12Cl2N2S2/c17-9-4-6-10(7-5-9)21-8-13-19-15(18)14-11-2-1-3-12(11)22-16(14)20-13/h4-7H,1-3,8H2
    • InChI Key: FYOFLNNAGNWVNH-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(CSC3C=CC(=CC=3)Cl)=N1)SC1CCCC=12

Computed Properties

  • Exact Mass: 365.9818961g/mol
  • Monoisotopic Mass: 365.9818961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 79.3Ų

12-chloro-10-{[(4-chlorophenyl)sulfanyl]methyl}-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(12),2(6),8,10-tetraene Pricemore >>

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